Cas no 1421446-23-2 (2-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]oxy}-N-[2-(1H-pyrazol-1-yl)pyrimidin-5-yl]acetamide)

• Product Name: 2-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]oxy}-N-[2-(1H-pyrazol-1-yl)pyrimidin-5-yl]acetamide
• CAS No: 1421446-23-2
• Molecular Formula: C₁₇H₁₅N₉O₂
• Molecular Weight: 377.360100984573
• CID: 5364890

2-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]oxy}-N-[2-(1H-pyrazol-1-yl)pyrimidin-5-yl]acetamide Properties

Names and Identifiers

• 2-[[2-Methyl-6-(1H-pyrazol-1-yl)-4-pyrimidinyl]oxy]-N-[2-(1H-pyrazol-1-yl)-5-pyrimidinyl]acetamide
• 2-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]oxy}-N-[2-(1H-pyrazol-1-yl)pyrimidin-5-yl]acetamide

• InChIKey： KBGGYMJMFKTQML-UHFFFAOYSA-N
• Inchi： 1S/C17H15N9O2/c1-12-22-14(25-6-2-4-20-25)8-16(23-12)28-11-15(27)24-13-9-18-17(19-10-13)26-7-3-5-21-26/h2-10H,11H2,1H3,(H,24,27)
• SMILES： C(NC1=CN=C(N2C=CC=N2)N=C1)(=O)COC1C=C(N2C=CC=N2)N=C(C)N=1

Experimental Properties

• pka: 10.04±0.70(Predicted)
• Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides